Cas no 1993188-94-5 ((R)-Methyl 2-amino-2-cyclobutylacetate hydrochloride)

• Product Name: (R)-Methyl 2-amino-2-cyclobutylacetate hydrochloride
• CAS No: 1993188-94-5
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD20257280
• CID: 4779566
• Update Time: 2026-02-27

(R)-Methyl 2-amino-2-cyclobutylacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-METHYL 2-AMINO-2-CYCLOBUTYLACETATE HCL
• Methyl (R)-2-amino-2-cyclobutylacetate hydrochloride
• (R)-Methyl 2-amino-2-cyclobutylacetate hydrochloride

• MDL： MFCD20257280
• Inchi： 1S/C7H13NO2.ClH/c1-10-7(9)6(8)5-3-2-4-5;/h5-6H,2-4,8H2,1H3;1H/t6-;/m1./s1
• InChI Key： NCYCNCGWPRDKDC-FYZOBXCZSA-N
• SMILES： Cl.O(C)C([C@@H](C1CCC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-Methyl 2-amino-2-cyclobutylacetate hydrochloride

Chemical Overview of (R)-Methyl 2-amino-2-cyclobutylacetate Hydrochloride (CAS No: 1993188-94-5)

(R)-Methyl 2-amino-2-cyclobutylacetate hydrochloride, with the CAS number 1993188-94-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a chiral derivative, with the (R) configuration, and it belongs to the class of amino acid derivatives. Its structure consists of a cyclobutane ring fused to an amino acid moiety, making it a unique compound with potential applications in drug discovery and synthesis.

The synthesis of (R)-Methyl 2-amino-2-cyclobutylacetate hydrochloride involves multi-step organic reactions, including alkylation, cyclization, and stereochemical control to achieve the desired (R) configuration. Recent advancements in asymmetric synthesis have enabled more efficient and selective methods for producing this compound, which is crucial for its use in enantioselective applications.

One of the most notable aspects of this compound is its role in drug design. The presence of a cyclobutane ring introduces unique steric and electronic properties, which can enhance the binding affinity of the molecule to specific biological targets. Recent studies have explored its potential as a lead compound in the development of novel therapeutic agents, particularly in the areas of neurodegenerative diseases and cancer.

In terms of pharmacokinetics, (R)-Methyl 2-amino-2-cyclobutylacetate hydrochloride exhibits favorable absorption profiles in preclinical models, suggesting its potential for oral administration. Its metabolic stability has also been evaluated, with findings indicating that it undergoes minimal first-pass metabolism, which is advantageous for maintaining therapeutic concentrations.

The application of this compound extends beyond pharmacology into materials science, where its chiral properties are exploited in the development of advanced materials with tailored optical and mechanical characteristics. Researchers have recently reported its use as a chiral building block in the synthesis of enantioselective catalysts for industrial applications.

In conclusion, (R)-Methyl 2-amino-2-cyclobutylacetate hydrochloride (CAS No: 1993188-94-5) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methods and pharmacological studies, positions it as a valuable tool in both academic research and industrial development.